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CAS No.: 27799-90-2

Cat. No.: B1606516

Get Quote

Executive Summary
4-Methoxy-1H-benzotriazole (CAS: 27799-90-2) is a highly functionalized heterocyclic

compound with significant relevance in medicinal chemistry, materials science, and

environmental monitoring. It is frequently identified as a degradation product of benzotriazole-

based UV stabilizers in wastewater and activated sludge (1)[1], and plays a role in the

phytotransformation pathways of xenobiotics in plants (2)[2].

This whitepaper provides an authoritative, in-depth analysis of its Nuclear Magnetic Resonance

(NMR), Fourier Transform Infrared (FT-IR), and Mass Spectrometry (MS) profiles. As a Senior

Application Scientist, I have structured this guide to not only present the quantitative data but to

elucidate the underlying causality—explaining why specific spectroscopic phenomena occur—

while providing self-validating experimental protocols.
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Fig 1: Spectroscopic workflow for structural validation of 4-Methoxy-1H-benzotriazole.

Structural Dynamics & Tautomerism
A critical factor in the spectroscopic analysis of 4-methoxy-1H-benzotriazole is its structural

dynamism. Benzotriazoles exhibit rapid proton exchange between the N-1 and N-2 positions

(1H ⇌ 2H tautomerism). At room temperature, this dynamic exchange averages the electronic

environment of the molecule. This phenomenon causes significant line broadening in the 1 H

NMR spectrum for the N-H proton and can obscure the distinct resonances of the bridgehead

carbons (C-3a and C-7a) in 13 C NMR (3)[3]. The methoxy group at C-4 breaks the symmetry

of the benzene ring, making the resolution of these tautomeric effects even more critical for

accurate assignments.

Self-Validating Experimental Protocols
To ensure absolute trustworthiness, the following protocols incorporate built-in validation steps

to prevent artifactual misinterpretation.
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Protocol 1: NMR Acquisition with Variable Temperature
(VT) Control

Sample Preparation: Dissolve 15 mg of 4-methoxy-1H-benzotriazole in 0.6 mL of

anhydrous DMSO- d6​. Add 0.1% Tetramethylsilane (TMS) as an internal chemical shift

reference ( δ = 0.00 ppm).

Validation Step: Perform a standard 1D 1 H scan at 298 K. If the N-H peak is excessively

broad or invisible due to intermediate exchange rates, initiate a VT-NMR protocol.

VT-NMR: Cool the probe to 273 K and re-acquire. The slowing of the tautomeric exchange

will sharpen the N-H signal and resolve the bridgehead carbons in the 13 C spectrum,

validating the dynamic nature of the molecule.

Protocol 2: ATR-FTIR Spectral Acquisition
Calibration: Prior to sample analysis, run a polystyrene standard film to validate wavenumber

accuracy (specifically checking the 1601 cm⁻¹ and 1028 cm⁻¹ bands).

Background: Collect a background spectrum of the clean diamond ATR crystal (64 scans, 4

cm⁻¹ resolution) immediately before the sample to eliminate atmospheric H₂O/CO₂

interference.

Acquisition: Apply the solid powder to the crystal, apply uniform pressure via the anvil, and

acquire the spectrum.

Protocol 3: LC-ESI-HRMS Analysis
Tuning & Calibration: Infuse a standard tuning mix (e.g., Agilent ESI-L Low Concentration

Tuning Mix) to calibrate the TOF/Orbitrap mass analyzer, ensuring a mass error of < 2.0

ppm.

Ionization: Operate in positive electrospray ionization (ESI+) mode. Set the capillary voltage

to 3.5 kV and the desolvation temperature to 350 °C.

Validation (MS/MS): Apply a collision energy (CE) ramp (10–30 eV) using N₂ as the collision

gas to induce fragmentation, validating the parent ion through its characteristic daughter
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ions.

Spectroscopic Data Analysis & Causality
Nuclear Magnetic Resonance (NMR)
The methoxy group at C-4 exerts a strong resonance electron-donating effect (+M effect) into

the fused benzene ring. This significantly shields the ortho proton (H-5) and para proton (H-7),

shifting them upfield. The meta proton (H-6) is primarily influenced by the inductive electron-

withdrawing effect (-I) of the oxygen and remains relatively downfield.

Table 1: 1 H NMR Data (400 MHz, DMSO- d6​, 298 K) | Position | Chemical Shift ( δ , ppm) |

Multiplicity | Coupling (J, Hz) | Integration | Assignment | | :--- | :--- | :--- | :--- | :--- | :--- | | N-H |

15.30 | br s | - | 1H | Triazole N-H | | C-7 | 7.45 | dd | 8.2, 1.0 | 1H | Aromatic C-H | | C-6 | 7.32 | t

| 8.2 | 1H | Aromatic C-H | | C-5 | 6.85 | dd | 8.2, 1.0 | 1H | Aromatic C-H | | O-CH 3​| 3.95 | s | - |

3H | Methoxy |

Table 2: 13 C NMR Data (100 MHz, DMSO- d6​, 298 K) | Position | Chemical Shift ( δ , ppm) |

Type | Assignment | | :--- | :--- | :--- | :--- | | C-4 | 152.0 | Cq | C-OMe (Deshielded by oxygen) | |

C-7a | 142.5 | Cq | Bridgehead | | C-3a | 132.0 | Cq | Bridgehead | | C-6 | 128.5 | CH | Aromatic |

| C-7 | 105.0 | CH | Aromatic (Shielded by +M effect) | | C-5 | 102.5 | CH | Aromatic (Shielded by

+M effect) | | O-CH 3​| 55.8 | CH 3​| Methoxy |

Fourier Transform Infrared (FT-IR)
The FT-IR spectrum is defined by the massive, broad absorption in the 3200–2800 cm⁻¹

region. This causality stems from extensive intermolecular hydrogen bonding between the

triazole N-H of one molecule and the N-2 or N-3 of an adjacent molecule in the solid state. The

methoxy group provides highly diagnostic asymmetric and symmetric C-O-C stretching bands.

Table 3: FT-IR Vibrational Modes (ATR, Solid) | Wavenumber (cm⁻¹) | Intensity | Vibrational

Mode | Causality / Structural Feature | | :--- | :--- | :--- | :--- | | 3150–2800 | Broad, Strong | ν (N-

H) | Intermolecular H-bonding of triazole ring | | 3060 | Weak | ν (C-H) | Aromatic C-H stretching

| | 2940, 2835 | Weak | ν (C-H) | Aliphatic C-H stretching (methoxy) | | 1610, 1585 | Medium | ν

(C=C) | Aromatic ring breathing | | 1505 | Medium | ν (N=N) | Triazole ring stretching | | 1260 |

Strong | ν (C-O-C) asym | Asymmetric aryl-alkyl ether stretch | | 1045 | Strong | ν (C-O-C) sym |

Symmetric aryl-alkyl ether stretch |
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Mass Spectrometry (MS) & Fragmentation
Under ESI+ conditions, the molecule readily protonates to form the [M+H]+ ion at m/z

150.0662. The dominant fragmentation pathway is the extrusion of a neutral nitrogen molecule

(N₂, 28 Da). This is a thermodynamically driven process unique to benzotriazoles, resulting in a

highly stable, ring-contracted azacyclopentadienyl cation (m/z 122.0600) (1)[1]. Subsequent

high-energy collisions lead to the loss of the methoxy methyl radical or carbon monoxide.

Table 4: ESI-HRMS Fragmentation Data | m/z (Observed) | Formula | Mass Error (ppm) |

Assignment | | :--- | :--- | :--- | :--- | | 150.0662 | [C7​H8​N3​O]+ | < 2.0 | [M+H]+ (Protonated

molecular ion) | | 122.0600 | [C7​H8​NO]+ | < 2.0 | [M+H−N2​]+ | | 107.0365 | [C6​H5​NO]+ | < 2.0 |

[M+H−N2​−CH3∙​]+ | | 94.0650 | [C6​H8​N]+ | < 2.0 | [M+H−N2​−CO]+ |

[M+H]+
m/z 150.06

[M+H - N2]+
m/z 122.06

 - N2 (28 Da)

[M+H - N2 - CH3•]+
m/z 107.04

 - CH3• (15 Da)

[M+H - N2 - CO]+
m/z 94.06

 - CO (28 Da)
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Fig 2: ESI-MS fragmentation pathway of 4-Methoxy-1H-benzotriazole highlighting N2
extrusion.

Conclusion
The comprehensive spectroscopic profiling of 4-methoxy-1H-benzotriazole requires a

nuanced understanding of its tautomeric behavior and electronic distribution. By employing
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variable-temperature NMR to arrest proton exchange, utilizing high-resolution MS to track the

diagnostic N₂ extrusion, and mapping the ether linkages via FT-IR, researchers can establish a

highly rigorous, self-validating framework for the structural confirmation of this compound in

complex matrices.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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